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Compound of Interest

Compound Name: 3-Cyclopentylaniline

Cat. No.: B8758966 Get Quote

Disclaimer: Limited direct safety and toxicological data is available for 3-Cyclopentylaniline.

The following guide is based on information for structurally similar compounds, including

cyclopentylamine and other substituted anilines. All procedures should be conducted with the

utmost caution in a controlled laboratory setting by trained professionals.

Introduction
3-Cyclopentylaniline (CAS No. 94838-67-2) is a substituted aniline derivative with a

cyclopentyl group at the meta-position of the benzene ring.[1] As a primary aromatic amine, its

chemical properties are influenced by both the aniline moiety and the cyclopentyl substituent.

[1] This guide provides a comprehensive overview of the known and inferred safety and

handling precautions for this compound, intended for researchers, scientists, and professionals

in drug development.

Physical and Chemical Properties
Specific experimental data for 3-Cyclopentylaniline is sparse. The table below includes data

for 3-Cyclopentylaniline where available, supplemented by data from structurally related

compounds to provide an estimated profile.
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Property
3-
Cyclopentylani
line

Cyclopentylam
ine

N-
Cyclopentylani
line

Aniline

Molecular

Formula
C11H15N[1] C5H11N C11H15N[2] C6H7N

Molecular Weight
161.24 g/mol [1]

[2]
85.15 g/mol 161.24 g/mol [2] 93.13 g/mol

Boiling Point
No Data

Available
106 - 108 °C

No Data

Available
184.1 °C

Melting Point
No Data

Available
-50 °C[3]

No Data

Available
-6 °C

Flash Point
No Data

Available

No Data

Available

Combustible

liquid[2]
70 °C

Density
No Data

Available

0.863 g/cm3 at

25 °C

No Data

Available
1.022 g/cm3

Vapor Pressure
No Data

Available

26.72 hPa at 20

°C

No Data

Available
0.6 hPa at 20 °C

log Pow
No Data

Available
0.83 at 20 °C

No Data

Available
0.9

Toxicological Information
No specific toxicity data for 3-Cyclopentylaniline was found. The hazard classification for N-

Cyclopentylaniline and 4-Cyclopentylaniline, along with related chloroanilines, suggests that 3-
Cyclopentylaniline should be handled as a hazardous substance. Aniline and its derivatives

are known to be hematotoxic, with the potential to cause methemoglobinemia.[4]
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Hazard
N-
Cyclopentylaniline[
2]

4-
Cyclopentylaniline[
5]

Cyclopentylamine

Acute Toxicity (Oral) Toxic if swallowed Harmful if swallowed Fatal if swallowed

Acute Toxicity

(Dermal)

Toxic in contact with

skin
No Data Available No Data Available

Acute Toxicity

(Inhalation)
Toxic if inhaled No Data Available Toxic if inhaled

Skin

Corrosion/Irritation
No Data Available Causes skin irritation

Causes severe skin

burns

Eye Damage/Irritation
Causes serious eye

damage

Causes serious eye

irritation

Causes serious eye

damage

Respiratory/Skin

Sensitization
No Data Available

May cause respiratory

irritation

May cause an allergic

skin reaction

Specific Target Organ

Toxicity

May cause damage to

organs through

prolonged or repeated

exposure

No Data Available No Data Available

Aquatic Hazard

Harmful to aquatic life

with long lasting

effects

No Data Available

Harmful to aquatic life

with long lasting

effects

Hazard Identification and GHS Classification
Based on available data for analogous compounds, 3-Cyclopentylaniline should be treated as

a hazardous chemical. The following GHS pictograms are likely to be relevant:

Health Hazard

Irritant

Acute Toxicity (Fatal or Toxic)
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Environmental Hazard

Signal Word: Danger

Potential Hazard Statements:

H301: Toxic if swallowed.[2]

H311: Toxic in contact with skin.[2]

H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.[2]

H331: Toxic if inhaled.[2]

H335: May cause respiratory irritation.[5]

H373: May cause damage to organs through prolonged or repeated exposure.[2]

H412: Harmful to aquatic life with long lasting effects.[2]

Experimental Protocols: Safe Handling Workflow
Given the limited specific safety data, a stringent and cautious workflow is mandatory when

handling 3-Cyclopentylaniline.
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Safe Handling Workflow for 3-Cyclopentylaniline

Preparation & Assessment

Handling & Experimentation

Cleanup & Disposal

Conduct Risk Assessment
(Review Analog SDS)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Engineering Controls
(Fume Hood)

Weighing in Ventilated Enclosure

Dissolving/Reaction Setup
(in Fume Hood)

Continuous Monitoring

Decontaminate Glassware
& Surfaces

Collect Waste in
Labeled Containers

Dispose via Approved
Chemical Waste Program

Click to download full resolution via product page

Caption: Workflow for safely handling research chemicals with limited data.
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First-Aid Measures
In case of exposure, follow these guidelines and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Do not use

mouth-to-mouth resuscitation.

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Personal Protective Equipment (PPE)
Eye/Face Protection: Use chemical safety goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and other protective

clothing as necessary to prevent skin contact.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6]

Reactivity and Stability
Reactivity: As an amine, 3-Cyclopentylaniline is expected to be a weak base. It can react

exothermically with acids. It may also be incompatible with isocyanates, halogenated

organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[7]

Chemical Stability: Stable under recommended storage conditions.

Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO2)

and nitrogen oxides (NOx).
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Potential Hazardous Reactions of 3-Cyclopentylaniline
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Ammonium Salts
(Exothermic Reaction)

Exothermic

Oxidation Products Halogenated Products Amides
Hazardous Decomposition

(COx, NOx)

Click to download full resolution via product page

Caption: Potential hazardous reactions and decomposition pathways.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from heat, sparks, and open flame.

Disposal: Dispose of contents/container to an approved waste disposal plant.[3] Waste

material must be disposed of in accordance with national and local regulations.[8]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing

vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe areas.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Soak up with inert absorbent material and dispose of as

hazardous waste. Keep in suitable, closed containers for disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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